Cas no 79643-51-9 (Zinc;1,1-dioxo-1,2-benzothiazol-3-one)

• Product Name: Zinc;1,1-dioxo-1,2-benzothiazol-3-one
• CAS No: 79643-51-9
• MF: C₇H₅NO₃SZn
• MW: 248.593497037888
• CID: 984794
• PubChem ID: 54599001
• Update Time: 2025-04-20

Zinc;1,1-dioxo-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• zinc,1,1-dioxo-1,2-benzothiazol-3-one
• 1,1-dioxo-1,2-benzothiazol-3-one
• Zinc
• zinc;1,1-dioxo-1,2-benzothiazol-3-one
• NSC-87832
• NSC87832
• DTXSID00712611
• 79643-51-9
• Zinc;1,1-dioxo-1,2-benzothiazol-3-one

• Inchi： 1S/C7H5NO3S.Zn/c9-7-5-3-1-2-4-6(5)12(10,11)8-7;/h1-4H,(H,8,9);/q;+2
• InChI Key： CSNCXCJHFUWXQB-UHFFFAOYSA-N
• SMILES： [Zn+2].S1(C2C=CC=CC=2C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 246.928156g/mol
• Monoisotopic Mass: 246.928156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų